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Cat. No.: B4202669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The Epidermal Growth Factor Receptor (EGFR) is a transmembrane tyrosine kinase that plays

a pivotal role in regulating cell proliferation, survival, and differentiation. Dysregulation of EGFR

signaling is a hallmark of various cancers, making it a prime target for therapeutic intervention.

EGFR-IN-105 is a tetrahydrobenzothiophene derivative that has been identified as a potent

inhibitor of the EGFR family, demonstrating significant anticancer properties. These application

notes provide detailed protocols for high-throughput screening (HTS) of EGFR-IN-105 and

similar compounds to assess their biochemical and cellular activities.

EGFR-IN-105: A Profile
EGFR-IN-105 (also known as compound 5b) is an inhibitor of the EGFR family of tyrosine

kinases. It has shown pro-apoptotic and anti-proliferative activities in cancer cell lines.
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Parameter Value Reference

Target EGFR2 (ErbB2) [1]

Enzymatic IC₅₀ 0.68 µM [1]

Cell-based IC₅₀ (Mia PaCa-2) 13.37 ± 2.37 μM [1]

Observed Effects

Reduced clonogenicity,

enhanced Reactive Oxygen

Species (ROS), decreased

mitochondrial membrane

potential, and induced

apoptosis in Mia PaCa-2 cells.

[1]

Signaling Pathway of EGFR
The binding of a ligand, such as Epidermal Growth Factor (EGF), to EGFR induces receptor

dimerization, leading to the activation of its intracellular tyrosine kinase domain. This triggers a

cascade of downstream signaling pathways, including the RAS-RAF-MEK-ERK (MAPK) and

the PI3K-AKT-mTOR pathways, which are crucial for cell growth and survival.
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1. Seed Cells
(e.g., A431)

2. Serum Starve Cells

3. Add EGFR-IN-105

4. Stimulate with EGF

5. Lyse Cells

6. Detect Phospho-EGFR
(e.g., ELISA)

7. Analyze Data & Determine IC₅₀
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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